Cas no 941961-12-2 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide
• CAS No: 941961-12-2
• MF: C₂₂H₁₉ClN₂O₃S
• MW: 426.915863275528
• CID: 5502037
• Update Time: 2025-06-07

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-chlorobenzamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide

• Inchi： 1S/C22H19ClN2O3S/c23-18-8-4-6-17(14-18)22(26)24-19-11-12-21-16(15-19)7-5-13-25(21)29(27,28)20-9-2-1-3-10-20/h1-4,6,8-12,14-15H,5,7,13H2,(H,24,26)
• InChI Key： JYYUHOSYAONIFP-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide

Recent Advances in the Study of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide (CAS: 941961-12-2)

In recent years, the compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide (CAS: 941961-12-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

Recent investigations into the biological activity of 941961-12-2 have revealed its potential as a modulator of key signaling pathways. Specifically, the compound has been shown to interact with certain protein targets involved in inflammatory and oncogenic processes. In vitro studies using cell-based assays have demonstrated its efficacy in inhibiting the proliferation of cancer cells, suggesting its potential as a lead compound for anticancer drug development. Furthermore, preliminary in vivo studies have indicated favorable pharmacokinetic profiles, with good bioavailability and low toxicity.

One of the most notable findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), which opens up possibilities for its use in treating neurological disorders. Studies have explored its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, with encouraging results. The mechanism underlying these effects appears to involve the modulation of oxidative stress and inflammation, both of which are critical factors in the progression of these diseases.

Despite these promising findings, challenges remain in the development of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-chlorobenzamide as a therapeutic agent. Issues such as scalability of synthesis, long-term safety, and specificity of action need to be addressed in future studies. Researchers are also exploring the potential for structural modifications to enhance the compound's efficacy and reduce any off-target effects.

In conclusion, the compound 941961-12-2 represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its therapeutic potential, and advancing it through preclinical and clinical trials. The insights gained from these efforts could pave the way for novel treatments in areas such as oncology and neurology.